![molecular formula C16H14 B1594935 4-Phenyl-1,2-dihydronaphthalene CAS No. 7469-40-1](/img/structure/B1594935.png)
4-Phenyl-1,2-dihydronaphthalene
Overview
Description
4-Phenyl-1,2-dihydronaphthalene is a chemical compound with the formula C16H14 . It is also known by other names such as 1,2-Dihydro-4-phenylnaphthalene, 3,4-Dihydro-1-phenylnaphthalene, 1-Phenyl-3,4-dihydronaphthalene, and 1-Phenyl dialin .
Synthesis Analysis
The synthesis of this compound derivatives has been achieved through a direct single-electron oxidation of methylenecyclopropanes (MCPs). This process merges visible light photoredox catalysis and cobalt catalysis . The method has been successfully applied to a broad range of substrates .
Molecular Structure Analysis
The molecular structure of this compound consists of 16 carbon atoms and 14 hydrogen atoms . The molecular weight of the compound is 206.2824 .
Chemical Reactions Analysis
The chemical reactions involving this compound have been studied extensively. For instance, a visible light-mediated synthesis of 4-aryl-1,2-dihydronaphthalene derivatives via single-electron oxidation or MHAT from methylenecyclopropanes has been reported .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 206.2824 . More specific physical and chemical properties are not provided in the search results.
Scientific Research Applications
NMR Spectroscopy in Organic Chemistry
4-Phenyl-1,2-dihydronaphthalene and its derivatives have been a subject of interest in nuclear magnetic resonance (NMR) spectroscopy. Cook et al. (1969) utilized proton resonance spectroscopy to study 1,2-dihydronaphthalene and its 4-phenyl derivative, observing mobile equilibrium and pseudo-axial positioning of substituents in these compounds (Cook et al., 1969).
Photochemistry and Photostability
Lamberts and Laarhoven (2010) explored the photochemical behavior of this compound, identifying its main photoproduct as 1-phenylbenzobicyclo[3.1.0]hex-2-ene (Lamberts & Laarhoven, 2010). This research is significant in understanding the photochemical pathways and stability of this compound.
Sigmatropic Hydrogen Shifts
Widmer and Heimgartner (1975) studied the photochemistry of phenyl-substituted 1,2-dihydronaphthalenes, providing evidence for photochemical, sigmatropic hydrogen shifts (Widmer & Heimgartner, 1975). Such studies are crucial in organic synthesis and understanding reaction mechanisms.
Thermolysis and Interconversion Studies
Lamberts, Cuppen, and Laarhoven (1985) conducted research on the thermal rearrangements of phenyl-substituted 1,2-dihydronaphthalenes, revealing insights into the intermediates and reaction pathways involved (Lamberts et al., 1985).
PAH Formation in Combustion and Interstellar Chemistry
Kaiser et al. (2012) studied the formation of polycyclic aromatic hydrocarbons (PAHs) under single collision conditions, specifically looking at reactions involving phenyl radicals and 1,3-butadiene leading to the formation of 1,4-dihydronaphthalene (Kaiser et al., 2012). This research is relevant in the context of combustion and interstellar chemistry.
Anticancer Properties of Derivatives
Ravichandiran et al. (2019) synthesized and evaluated the anticancer properties of 1,4-naphthoquinone derivatives containing a phenylaminosulfanyl moiety, derived from 1,2-dihydronaphthalene structures (Ravichandiran et al., 2019). These findings highlight the potential therapeutic applications of such compounds.
Antibacterial Activity
Igwe and Echeme (2013) isolated a naphthalene pentenoic acid derivative from Brachystegia eurycoma, showing marked antibacterial activity against various bacterial strains. This compound's structure is closely related to this compound (Igwe & Echeme, 2013) Their study supports the use of such derivatives in treating infections and wounds in traditional medicine.
Mechanism of Action
Target of Action
It’s known that this compound is synthesized via single-electron oxidation of methylenecyclopropanes (mcps) .
Mode of Action
The mode of action of 4-Phenyl-1,2-dihydronaphthalene involves a direct single-electron oxidation of MCPs . This process is facilitated by merging visible light photoredox catalysis and cobalt catalysis . The interaction with its targets results in the rapid construction of 4-aryl-1,2-dihydronaphthalene derivatives .
Biochemical Pathways
The compound is synthesized through a process that involves visible light photoredox catalysis and cobalt catalysis , suggesting it may influence pathways related to these processes.
Result of Action
The compound is known to be involved in the rapid construction of 4-aryl-1,2-dihydronaphthalene derivatives , suggesting it may have a role in the synthesis of these derivatives.
Action Environment
The environment can influence the action, efficacy, and stability of this compound. For instance, the synthesis of this compound involves the use of visible light photoredox catalysis , suggesting that light conditions may influence its action. Additionally, the use of cobalt catalysis implies that the presence of certain metal ions could also affect the compound’s activity.
Properties
IUPAC Name |
4-phenyl-1,2-dihydronaphthalene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14/c1-2-7-13(8-3-1)16-12-6-10-14-9-4-5-11-15(14)16/h1-5,7-9,11-12H,6,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKTVTLYXBAHXCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C(=C1)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90225664 | |
Record name | Naphthalene, 1,2-dihydro-4-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90225664 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7469-40-1 | |
Record name | Naphthalene, 1,2-dihydro-4-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007469401 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Phenyl-1,2-dihydronaphthalene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=401358 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Phenyl-1,2-dihydronaphthalene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=153660 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Naphthalene, 1,2-dihydro-4-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90225664 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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